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Compound of Interest
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CAS No.: 70474-97-4

Cat. No.: B14174808

Get Quote

For scientists engaged in the exploration of novel therapeutic agents and the intricate

chemistry of natural products, a comprehensive understanding of the structural and

physicochemical properties of lead compounds is paramount. Cannabicoumaronone, a

lesser-known cannabinoid found in Cannabis sativa, presents a unique structural motif that

distinguishes it from the more common cannabinoids like THC and CBD.[1] This technical

guide provides an in-depth analysis of the spectroscopic data of Cannabicoumaronone,

focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), to serve as a

foundational resource for researchers in natural product chemistry, analytical science, and drug

development.

Introduction to Cannabicoumaronone: A Unique
Cannabinoid Scaffold
Cannabicoumaronone possesses a distinctive tricyclic core fused with a coumarin-like moiety,

a significant deviation from the typical dibenzopyran ring system of classical cannabinoids.[1]

Its molecular formula is C₂₁H₂₈O₃, with a corresponding molecular weight of 328.4 g/mol .[1][2]
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The biosynthesis of Cannabicoumaronone is thought to proceed through the oxidative

cyclization of cannabigerolic acid (CBGA), a central precursor to many cannabinoids.[1]

Understanding its unique structure is the first step in unlocking its potential biological activity

and therapeutic applications.

Mass Spectrometry (MS) Analysis: Unveiling the
Molecular Mass and Fragmentation
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is a cornerstone

technique for the accurate mass determination of natural products. For

Cannabicoumaronone, HRESIMS analysis is crucial for confirming its elemental composition.

Table 1: High-Resolution Mass Spectrometry Data for Cannabicoumaronone

Ion Adduct Calculated m/z Observed m/z Reference

[M+Na]⁺ 351.1936 395.1847 [1]

[M+H]⁺ 329.2117 Not Available -

Note: The observed m/z for the [M+Na]⁺ adduct from the available source appears to have a

typographical error and likely corresponds to a different but related compound, as the

calculated mass for C₂₁H₂₈O₃Na is approximately 351.1936. The protonated molecule [M+H]⁺

would be expected at m/z 329.2117.

The fragmentation pattern observed in tandem mass spectrometry (MS/MS) experiments

provides invaluable information about the compound's structure. While a detailed fragmentation

study specifically for Cannabicoumaronone is not readily available in the cited literature,

general fragmentation pathways for cannabinoids can be inferred. These often involve retro-

Diels-Alder reactions, cleavage of the alkyl side chain, and losses of small neutral molecules

like water and carbon monoxide.[3][4][5]

Experimental Protocol: Acquiring High-Resolution Mass Spectra

A robust protocol for obtaining high-resolution mass spectra of Cannabicoumaronone would

involve the following steps:
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Sample Preparation: Dissolve a purified sample of Cannabicoumaronone (1-5 mg) in a

suitable solvent such as methanol or acetonitrile to a final concentration of 1-10 µg/mL.

Instrumentation: Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-

of-Flight (TOF) instrument, coupled to a liquid chromatography (LC) system.

Chromatographic Separation (Optional but Recommended): Employ a C18 reversed-phase

column with a gradient elution of water and acetonitrile (both containing 0.1% formic acid) to

ensure the purity of the analyte entering the mass spectrometer.

Ionization: Use an electrospray ionization (ESI) source in both positive and negative ion

modes to maximize the chances of observing different adducts.

Mass Analysis: Acquire full scan mass spectra over a relevant m/z range (e.g., 100-1000)

with high resolution (>60,000) to enable accurate mass measurement and elemental

composition determination.

Tandem MS (MS/MS): For structural information, perform fragmentation of the parent ion of

Cannabicoumaronone using collision-induced dissociation (CID) or higher-energy

collisional dissociation (HCD) to generate a characteristic fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Molecular Architecture
NMR spectroscopy is the most powerful tool for the complete structure elucidation of organic

molecules. A combination of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC,

HMBC) NMR experiments is essential to assign all proton and carbon signals and to establish

the connectivity within the Cannabicoumaronone molecule.

While a complete, published, and assigned NMR dataset for Cannabicoumaronone is not

available in the provided search results, some key characteristic signals have been reported. A

sharp singlet observed around δ 2.33 ppm is indicative of a methyl ketone group.[1] The

presence of aromatic protons is suggested by signals in the region of δ 6.82–7.15 ppm.[1]

To provide a comprehensive understanding, the following tables present a hypothetical, yet

representative, set of ¹H and ¹³C NMR data for Cannabicoumaronone based on its known
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structural features and comparison with related cannabinoid structures.

Table 2: Predicted ¹H NMR Data for Cannabicoumaronone (in CDCl₃, 500 MHz)

Chemical Shift (δ)
ppm

Multiplicity Integration
Assignment
(Hypothetical)

7.10 d, J = 8.5 Hz 1H Aromatic H

6.85 d, J = 8.5 Hz 1H Aromatic H

4.50 t, J = 7.0 Hz 1H
H on oxygenated

carbon

2.80 t, J = 7.5 Hz 2H Benzylic CH₂

2.55 m 2H CH₂ adjacent to C=O

2.33 s 3H Methyl ketone CH₃

1.60 - 1.20 m 6H Pentyl chain CH₂

1.45 s 6H Gem-dimethyl

0.88 t, J = 7.0 Hz 3H Terminal CH₃ of pentyl

Table 3: Predicted ¹³C NMR Data for Cannabicoumaronone (in CDCl₃, 125 MHz)
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Chemical Shift (δ) ppm Carbon Type (DEPT) Assignment (Hypothetical)

208.0 C Ketone C=O

158.0 C Aromatic C-O

155.0 C Aromatic C-O

130.0 C Aromatic C

128.0 CH Aromatic CH

115.0 C Aromatic C

112.0 CH Aromatic CH

85.0 C Quaternary C-O

78.0 CH CH-O

45.0 CH₂ -

35.0 CH₂ -

31.5 CH₂ -

30.0 CH₃ Methyl ketone CH₃

29.0 CH₂ -

28.0 CH₃ (x2) Gem-dimethyl

22.5 CH₂ -

14.0 CH₃ Terminal CH₃

Experimental Protocol: Acquiring and Interpreting NMR Spectra

A comprehensive NMR analysis of Cannabicoumaronone would follow this workflow:

Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable

deuterated solvent (e.g., CDCl₃, acetone-d₆, or methanol-d₄) in a 5 mm NMR tube.

¹H NMR Spectroscopy: Acquire a standard one-dimensional proton NMR spectrum to identify

the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and integrals of all proton
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signals.

¹³C NMR and DEPT Spectroscopy: Obtain a proton-decoupled ¹³C NMR spectrum to

determine the chemical shifts of all carbon atoms. Perform DEPT-135 and DEPT-90

experiments to differentiate between CH₃, CH₂, CH, and quaternary carbons.

2D NMR Spectroscopy - COSY: A Correlation Spectroscopy (COSY) experiment is crucial to

establish proton-proton coupling networks, revealing which protons are adjacent to each

other in the molecule.

2D NMR Spectroscopy - HSQC/HMQC: A Heteronuclear Single Quantum Coherence

(HSQC) or Heteronuclear Multiple Quantum Coherence (HMQC) spectrum correlates directly

bonded proton and carbon atoms.

2D NMR Spectroscopy - HMBC: A Heteronuclear Multiple Bond Correlation (HMBC)

experiment is key to establishing long-range (2-3 bond) correlations between protons and

carbons, which is essential for connecting the different structural fragments of the molecule.

Data Analysis and Structure Elucidation: Integrate the information from all NMR experiments

to piece together the complete structure of Cannabicoumaronone, assigning every proton

and carbon signal to its specific position in the molecule.

Visualizing the Molecular Structure and Analytical
Workflow
To facilitate a clearer understanding of the molecular architecture and the process of its

characterization, the following diagrams are provided.

Caption: 2D Chemical Structure of Cannabicoumaronone.
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Caption: Experimental Workflow for Spectroscopic Analysis.

Conclusion and Future Directions
This technical guide provides a comprehensive overview of the key spectroscopic data for

Cannabicoumaronone, essential for its identification and characterization. While some

experimental data is available, a complete and rigorously assigned NMR dataset published in a

peer-reviewed journal remains a critical need for the scientific community. Future research

should focus on the complete 2D NMR characterization of Cannabicoumaronone and a

detailed mass spectral fragmentation study. Such data will not only solidify our understanding

of this unique natural product but also facilitate its quantification in various Cannabis strains

and enable further investigation into its pharmacological properties.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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